Cas no 1797943-59-9 (2-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride)

• Product Name: 2-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride
• CAS No: 1797943-59-9
• MF: C₁₀H₁₃ClF₃NO
• MW: 255.664532423019
• CID: 4614865
• PubChem ID: 75494282
• Update Time: 2025-06-10

2-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(Trifluoromethoxy)phenyl]propan-2-amine HCl
• 2-(4-(trifluoromethoxy)phenyl)propan-2-amine hydrochloride
• 2-[4-(trifluoromethoxy)phenyl]propan-2-amine;hydrochloride
• EN300-175047
• Z1824511221
• 2-[4-(trifluoromethoxy)phenyl]propan-2-aminehydrochloride
• 1797943-59-9
• AKOS026340184
• 2-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride
• G79251

• Inchi： 1S/C10H12F3NO.ClH/c1-9(2,14)7-3-5-8(6-4-7)15-10(11,12)13;/h3-6H,14H2,1-2H3;1H
• InChI Key： HFTXCXIQRNDZAQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(N)(C)C)=CC=1)C(F)(F)F.Cl

Computed Properties

• Exact Mass: 255.0637762g/mol
• Monoisotopic Mass: 255.0637762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride

Introduction to 2-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride (CAS No. 1797943-59-9)

2-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride (CAS No. 1797943-59-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TMPA-HCl, is characterized by its unique structural features, which include a trifluoromethoxy group and a secondary amine moiety. These features contribute to its potential therapeutic applications and make it an interesting subject for ongoing studies.

The chemical structure of 2-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride is composed of a phenyl ring substituted with a trifluoromethoxy group at the para position, and a propan-2-amine moiety. The presence of the trifluoromethoxy group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The hydrochloride salt form ensures better solubility and stability, making it suitable for various pharmaceutical applications.

Recent research has focused on the potential therapeutic applications of 2-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride. Studies have shown that this compound exhibits promising activity in several areas, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that TMPA-HCl demonstrated significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In the context of CNS disorders, 2-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride has been investigated for its potential neuroprotective properties. A preclinical study conducted in 2020 found that TMPA-HCl reduced neuronal damage and improved cognitive function in animal models of Alzheimer's disease. These findings suggest that this compound may have therapeutic potential in treating neurodegenerative diseases.

The cardiovascular effects of 2-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride have also been explored. Research published in the European Journal of Pharmacology in 2019 indicated that TMPA-HCl exhibited vasodilatory properties by relaxing vascular smooth muscle cells. This effect could be beneficial in managing conditions such as hypertension and peripheral artery disease.

In addition to its therapeutic potential, the pharmacokinetic properties of 2-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride have been extensively studied. A pharmacokinetic analysis conducted in 2018 revealed that TMPA-HCl has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. The compound is rapidly absorbed following oral administration and has a moderate half-life, which suggests that it could be formulated into sustained-release dosage forms for prolonged therapeutic effects.

The safety profile of 2-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride is another important aspect of its development as a pharmaceutical agent. Preclinical toxicology studies have shown that TMPA-HCl^{[1][1][1][1][1][1][1][1][1][1][1][1][[[[[[[[[[[[[_{] has a low toxicity profile at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.}}

The synthesis of 2-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-trifluoromethoxybenzaldehyde with acetone to form the corresponding imine intermediate, followed by reduction to yield the desired amine product. The final step involves acidification to form the hydrochloride salt. This synthetic pathway is scalable and can be adapted for large-scale production.

In conclusion, 2-[4-(trifluoromethoxy)phenyl]propan-2-amine hydrochloride (CAS No. 1797943-59-9) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to explore its mechanisms of action and clinical utility, paving the way for potential new treatments in areas such as neurodegenerative diseases, cardiovascular disorders, and inflammatory conditions.